Cas no 1105247-36-6 (N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide)

• Product Name: N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide
• CAS No: 1105247-36-6
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 5470860
• Update Time: 2025-05-24

N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N'-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]oxamide
• Ethanediamide, N1-cyclopropyl-N2-[3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-
• N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide

• Inchi： 1S/C14H17N3O4S/c18-13(15-10-5-6-10)14(19)16-11-3-1-4-12(9-11)17-7-2-8-22(17,20)21/h1,3-4,9-10H,2,5-8H2,(H,15,18)(H,16,19)
• InChI Key： KKJCQSSVSXQAGC-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C(NC1=CC=CC(N2CCCS2(=O)=O)=C1)=O

Additional information on N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide

Recent Advances in the Study of N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide (CAS: 1105247-36-6)

In recent years, the compound N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide (CAS: 1105247-36-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These advancements have facilitated further investigations into its biological activity and pharmacokinetic properties.

Mechanistic studies have revealed that N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory and metabolic pathways. For instance, it has been shown to selectively target and modulate the activity of certain kinases and proteases, which play critical roles in disease progression. These findings suggest that the compound could serve as a valuable lead molecule for the development of novel therapeutics targeting conditions such as autoimmune disorders, cancer, and metabolic syndromes.

In preclinical models, N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and tissue penetration. Additionally, toxicity studies have indicated a relatively safe profile, with minimal adverse effects observed at therapeutic doses. These properties highlight the compound's potential for further development into clinical candidates.

Looking ahead, ongoing research is focused on elucidating the full therapeutic potential of N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its efficacy in combination therapies and to identify potential biomarkers for patient stratification. The compound's unique mechanism of action and promising preclinical data position it as a compelling candidate for future drug development initiatives.

In conclusion, N-cyclopropyl-N'-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]ethanediamide (CAS: 1105247-36-6) represents a significant advancement in chemical biology and pharmaceutical research. Its optimized synthesis, well-characterized mechanism of action, and favorable preclinical profile underscore its potential as a therapeutic agent. Continued research and development efforts are expected to further validate its clinical utility and pave the way for its translation into novel treatments for a range of diseases.